Cas no 1072788-73-8 (1-Allyl-3-vinyliMidazoliuM broMide)

• Product Name: 1-Allyl-3-vinyliMidazoliuM broMide
• CAS No: 1072788-73-8
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• MDL: MFCD30722451
• CID: 2191673
• PubChem ID: 87575978
• Update Time: 2025-10-23

1-Allyl-3-vinyliMidazoliuM broMide Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-3-vinylimidazolium bromide
• 1-Allyl-3-vinyl-1H-imidazol-3-ium bromide
• CID 87575978
• [VAIM]Br
• SKL1383
• SKL1577
• 1-Allyl-3-vinyl-2,3-dihydro-1H-imidazole hydrobromide
• SCHEMBL3795794
• 1-ethenyl-3-prop-2-enylimidazol-3-ium;bromide
• BS-45617
• 3-ethenyl-1-(prop-2-en-1-yl)imidazol-1-ium bromide
• 1-ethenyl-3-(prop-2-en-1-yl)imidazol-1-ium bromide
• 1-Allyl-3-vinyl-1H-imidazol-3-iumbromide
• F71409
• DB-311773
• 1072788-73-8
• 1-vinyl-3-allylimidazolium bromide
• MFCD30722451
• 1-Allyl-3-vinyliMidazoliuM broMide

• MDL： MFCD30722451
• Inchi： 1S/C8H11N2.BrH/c1-3-5-10-7-6-9(4-2)8-10;/h3-4,6-8H,1-2,5H2;1H/q+1;/p-1
• InChI Key： ZPMDZBOORVETFL-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CN(C=C)C=1)CC=C

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

1-Allyl-3-vinyliMidazoliuM broMide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Allyl-3-vinyliMidazoliuM broMide

Introduction to 1-Allyl-3-vinyliMidazolium Bromide (CAS No. 1072788-73-8) and Its Emerging Applications in Chemical Biology

1-Allyl-3-vinyliMidazolium Bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1072788-73-8, is a novel heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the midazolium family, a class of molecules known for their diverse pharmacological properties, including anxiolytic, sedative, and anticonvulsant effects. The structural features of 1-Allyl-3-vinyliMidazolium Bromide, particularly the presence of both allyl and vinyl substituents on the midazolium ring, endow it with unique chemical reactivity and potential biological functions that are being actively explored in contemporary research.

The midazolium core of 1-Allyl-3-vinyliMidazolium Bromide is a privileged scaffold in drug discovery, owing to its ability to form stable cations that can interact with biological targets. The allyl and vinyl groups introduce additional functional handles, enabling further chemical modification through strategies such as cross-coupling reactions, polymerization, or metal-catalyzed transformations. These modifications have opened up new avenues for developing advanced materials, including stimuli-responsive polymers and drug delivery systems.

In recent years, 1-Allyl-3-vinyliMidazolium Bromide has been investigated for its potential role in bioimaging and therapeutic applications. Researchers have leveraged its photophysical properties to develop fluorescent probes for cellular imaging. The compound’s ability to undergo photoinduced electron transfer (PET) or energy transfer upon exposure to light makes it a promising candidate for real-time monitoring of biological processes. Additionally, its cationic nature allows it to interact with anionic cell membranes, facilitating its penetration into cells and organelles.

One of the most intriguing aspects of 1-Allyl-3-vinyliMidazolium Bromide is its utility in the development of redox-active materials. The midazolium ring can switch between open and closed conformations depending on the redox environment, which can be exploited to design smart materials that respond to oxidative or reductive stimuli. Such materials have potential applications in biosensors, where they can detect changes in reactive oxygen species (ROS) levels within cells or tissues. Furthermore, these redox-switchable properties make 1-Allyl-3-vinyliMidazolium Bromide a candidate for designing prodrugs that release active therapeutic agents under specific physiological conditions.

Another area where 1-Allyl-3-vinyliMidazolium Bromide has shown promise is in the field of antimicrobial agents. The compound’s structural motif allows it to disrupt bacterial cell membranes by interacting with lipid bilayers, leading to cell lysis. Comparative studies have highlighted its efficacy against Gram-positive bacteria, making it a potential alternative to conventional antibiotics. Moreover, the presence of both allyl and vinyl groups provides opportunities for further derivatization to enhance its antimicrobial activity while minimizing toxicity towards host cells.

The synthesis of 1-Allyl-3-vinyliMidazolium Bromide typically involves the bromination of a precursor molecule containing both allyl and vinylic functionalities on the midazolium ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches are not only efficient but also scalable, making 1-Allyl-3-vinyliMidazolium Bromide accessible for large-scale applications in pharmaceutical research and industrial settings.

Recent advancements in computational chemistry have further accelerated the exploration of 1-Allyl-3-vinyliMidazolium Bromide’s potential applications. Molecular modeling studies have revealed insights into its binding interactions with biological targets, such as ion channels and receptors. These computational predictions have guided experimental efforts toward optimizing its pharmacological properties for therapeutic use. Additionally, machine learning algorithms have been used to identify novel derivatives of 1-Allyl-3-vinyliMidazolium Bromide with enhanced biological activity or improved pharmacokinetic profiles.

The versatility of 1-Allyl-3-vinyliMidazolium Bromide extends beyond its direct biological applications. It serves as a valuable building block for designing complex supramolecular assemblies through non-covalent interactions such as hydrogen bonding or π-stacking. These supramolecular structures have potential uses in nanotechnology, including the development of molecular machines capable of performing specific tasks at the nanoscale.

In conclusion, 1-Allyl-3-vinyliMidazolium Bromide (CAS No. 1072788-73-8) is a multifaceted compound with broad implications in chemical biology and medicinal chemistry. Its unique structural features enable diverse applications ranging from bioimaging and antimicrobial agents to redox-active materials and supramolecular assemblies. As research continues to uncover new functionalities and synthetic pathways, 1-Allyl-3-vinyliMidazolium Bromide is poised to play an increasingly significant role in advancing our understanding of biological processes and developing innovative therapeutic strategies.